Cas no 26128-94-9 (1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride)
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride
-
- Inchi: 1S/C12H17N3.ClH/c1-3-8(2)11(13)12-14-9-6-4-5-7-10(9)15-12;/h4-8,11H,3,13H2,1-2H3,(H,14,15);1H
- InChI Key: PLPMRKBCPDYLEI-UHFFFAOYSA-N
- SMILES: C(C1NC2C=CC=CC=2N=1)(N)C(C)CC.Cl
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM453768-1g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95%+ | 1g |
$624 | 2024-07-28 | |
| TRC | B118175-25mg |
1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride |
26128-94-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B118175-50mg |
1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride |
26128-94-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B118175-250mg |
1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride |
26128-94-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-43919-0.05g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95% | 0.05g |
$155.0 | 2023-02-10 | |
| Enamine | EN300-43919-0.1g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95% | 0.1g |
$232.0 | 2023-02-10 | |
| Enamine | EN300-43919-0.25g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95% | 0.25g |
$331.0 | 2023-02-10 | |
| Enamine | EN300-43919-0.5g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95% | 0.5g |
$524.0 | 2023-02-10 | |
| Enamine | EN300-43919-1.0g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95% | 1.0g |
$671.0 | 2023-02-10 | |
| Enamine | EN300-43919-2.5g |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride |
26128-94-9 | 95% | 2.5g |
$1315.0 | 2023-02-10 |
1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride
1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine Dihydrochloride: A Comprehensive Overview
The compound 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride (CAS No. 26128-94-9) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzodiazepines, which are known for their unique structural features and diverse biological activities. The benzodiazole moiety in this molecule contributes to its aromatic stability and reactivity, making it a valuable compound in organic synthesis and pharmacology.
Recent studies have highlighted the importance of benzodiazole-containing compounds in drug discovery. The dihydrochloride salt form of this compound is particularly interesting due to its enhanced solubility and bioavailability, which are critical factors in pharmaceutical applications. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including anti-inflammatory agents and antioxidants.
The synthesis of 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride involves a multi-step process that combines aromatic chemistry with amine functionalization. The key steps include the formation of the benzodiazole ring through condensation reactions and subsequent alkylation to introduce the methylbutanamine group. This compound has been synthesized using both traditional methods and modern catalytic techniques, with the latter offering improved yields and selectivity.
In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antioxidant properties make it a candidate for protecting cells from oxidative stress, which is a major contributor to various diseases such as neurodegenerative disorders and cardiovascular diseases.
The structural versatility of 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the incorporation of this compound into polymer matrices for drug delivery systems. The benzodiazole group's photoluminescent properties also make it a candidate for use in sensors and imaging agents.
From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and energy consumption. These advancements align with the growing demand for eco-friendly chemical processes in the pharmaceutical and materials science industries.
In conclusion, 1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride (CAS No. 26128-94-9) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, material science, and beyond. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in scientific innovation.
26128-94-9 (1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)